molecular formula C8H12FeNO12 B1175334 C. I. Direct black 62 CAS No. 12221-89-5

C. I. Direct black 62

Cat. No.: B1175334
CAS No.: 12221-89-5
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

C. I. Direct Black 62 is a diazo-based direct dye widely used in the textile industry for dyeing cellulose fibers such as cotton and viscose. It belongs to the class of direct dyes characterized by high affinity for cellulose without requiring mordants. The dye exhibits a deep black hue, excellent washfastness, and moderate lightfastness, making it suitable for applications requiring durable coloration . Its molecular structure typically includes multiple sulfonic acid groups, enhancing water solubility and fiber adhesion. Key physicochemical properties include a molecular weight of ~800–900 g/mol, solubility in aqueous alkaline media, and stability under neutral to mildly acidic conditions .

Properties

CAS No.

12221-89-5

Molecular Formula

C8H12FeNO12

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

I. Direct Black 22

  • Structural Similarity : Both dyes are polyazo compounds with sulfonic acid groups, but Direct Black 22 incorporates an additional benzidine moiety, increasing its molecular weight (~950 g/mol) and altering solubility .
  • Performance Metrics :
    • Color Strength : Direct Black 62 exhibits higher color yield due to optimized chromophore alignment.
    • Washfastness : Direct Black 22 shows inferior washfastness (rating 3–4 vs. 4–5 for Direct Black 62 on ISO scales) due to weaker hydrogen bonding with cellulose .
    • Environmental Impact : Direct Black 22’s benzidine component raises toxicity concerns, whereas Direct Black 62 complies with stricter regulatory standards for aromatic amine content .

I. Direct Black 168

  • Functional Similarity : Both dyes target cellulose fibers, but Direct Black 168 features a triazine ring, improving covalent bonding with fibers under alkaline conditions .
  • Key Differences :
    • Solubility : Direct Black 62 has superior solubility (50 g/L at 25°C vs. 35 g/L for Direct Black 168).
    • Thermal Stability : Direct Black 168 degrades above 120°C, limiting its use in high-temperature dyeing processes, while Direct Black 62 remains stable up to 150°C .

Comparison with Functionally Similar Compounds

I. Direct Fast Black G (Direct Black 38)

  • Application Overlap : Both dyes are used for black shades on cotton, but Direct Fast Black G is a cheaper alternative with higher tinctorial strength.
  • Drawbacks: Toxicity: Direct Fast Black G contains benzidine derivatives, classified as carcinogenic under REACH regulations, whereas Direct Black 62 is benzidine-free . Lightfastness: Direct Black 62 achieves a lightfastness rating of 5 (ISO 105-B02) compared to 3–4 for Direct Fast Black G .

Reactive Black 5

  • Mechanistic Contrast : Reactive Black 5 forms covalent bonds with cellulose via reactive chlorotriazine groups, offering superior washfastness but requiring complex application steps (e.g., salt and alkali addition).
  • Water Usage: Reactive Black 5 generates 20–30% more effluent due to unfixed dye hydrolysis .

Data Tables

Table 1: Physicochemical Properties Comparison

Property C. I. Direct Black 62 C. I. Direct Black 22 C. I. Direct Black 168
Molecular Weight (g/mol) 850 950 820
Sulfonic Acid Groups 4 3 5
Solubility (g/L, 25°C) 50 30 35
Lightfastness (ISO 105-B02) 5 4 4

Table 2: Environmental and Regulatory Profiles

Parameter This compound C. I. Direct Fast Black G Reactive Black 5
Carcinogenic Components None Benzidine derivatives None
COD (mg O₂/L) 1200 2500 1800
REACH Compliance Yes No Yes

Research Findings and Limitations

  • Advantages of Direct Black 62 : Combines cost-effectiveness, regulatory compliance, and balanced fastness properties, making it preferable for mid-tier textile applications .
  • Limitations : Moderate lightfastness restricts its use in outdoor textiles; alternatives like vat dyes or pigment dispersions are recommended for high-UV exposure scenarios .
  • Future Directions : Research into hybrid dye systems (e.g., combining direct and reactive mechanisms) could enhance performance while retaining cost benefits .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.